Cas no 168165-86-4 (Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate)

• Product Name: Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate
• CAS No: 168165-86-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 905032
• PubChem ID: 4245196
• Update Time: 2025-10-22

Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(6-HYDROXY-3-PYRIDYL)-4-OXO- BUTYRATE
• methyl 4-oxo-4-(6-oxo-1H-pyridin-3-yl)butanoate
• JDEIRPOMJWEHHP-UHFFFAOYSA-N
• Methyl 4-(5,6-dihydro-6-oxo-3-pyridyl)-4-oxobutyrate
• 168165-86-4
• DTXSID40401158
• SCHEMBL4895540
• methyl 4-(6-hydroxy-3-pyridyl)-4-oxo-butyrate
• SCHEMBL8409654
• METHYL 4-(6-HYDROXY-3-PYRIDYL)-4-OXOBUTYRATE
• Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate

• Inchi： 1S/C10H11NO4/c1-15-10(14)5-3-8(12)7-2-4-9(13)11-6-7/h2,4,6H,3,5H2,1H3,(H,11,13)
• InChI Key： JDEIRPOMJWEHHP-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC(NC=1)=O)=O)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Melting Point: 164-168 °C

Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate

Comprehensive Overview of Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate (CAS No. 168165-86-4)

Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate, with the CAS number 168165-86-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyridine ring with a hydroxyl group at the 6-position and a 4-oxobutyrate moiety, is a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for designing novel drug candidates, particularly in the fields of neurodegenerative diseases and metabolic disorders, which are currently trending topics in medical research.

The compound’s molecular formula and structural features have been extensively studied to understand its reactivity and potential applications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and anti-inflammatory agents. Given the rising global focus on precision medicine and targeted therapies, Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate is often explored in high-throughput screening assays to identify new bioactive molecules.

In recent years, the demand for custom synthesis of such intermediates has surged, driven by the pharmaceutical industry’s need for innovative drug scaffolds. The compound’s CAS registry number 168165-86-4 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. Additionally, its potential applications in green chemistry align with the growing emphasis on sustainable synthesis methods, a hot topic in 2024.

From a spectroscopic perspective, Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate exhibits distinct NMR and IR spectra, which are critical for quality control in large-scale production. Analytical chemists often highlight its chromatographic behavior under HPLC and GC-MS conditions, ensuring purity for downstream applications. The compound’s solubility in polar solvents like DMSO and methanol further enhances its utility in biological assays.

Beyond pharmaceuticals, this compound is also explored in material science, particularly for designing functionalized polymers with tailored properties. Its pyridine-based structure contributes to electron transport capabilities, making it a candidate for organic electronics. This interdisciplinary appeal underscores its importance in both life sciences and advanced materials, addressing contemporary challenges like energy storage and biodegradable plastics.

In conclusion, Methyl 4-(6-hydroxy-3-pyridyl)-4-oxobutyrate (CAS 168165-86-4) is a multifaceted compound with broad applicability. Its integration into drug discovery, sustainable chemistry, and material innovation positions it as a key player in modern scientific advancements. As research continues to evolve, this compound will likely remain a focal point for cutting-edge developments across multiple disciplines.